Tert-butyl(4-chloro-2-{[2-methyl-5-(methylsulfonyl)phenyl]ethynyl}phenoxy)acetate

• Molecular Formula: C22H23ClO5S
• Molecular Weight: 434.9 g/mol
• IUPAC Name: tert-butyl 2-[4-chloro-2-[2-(2-methyl-5-methylsulfonylphenyl)ethynyl]phenoxy]acetate
• InChI: InChI=1S/C22H23ClO5S/c1-15-6-10-19(29(5,25)26)13-16(15)7-8-17-12-18(23)9-11-20(17)27-14-21(24)28-22(2,3)4/h6,9-13H,14H2,1-5H3
• InChI Key: AYMTVJUXFPSPIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C)C#CC2=C(C=CC(=C2)Cl)OCC(=O)OC(C)(C)C

Description

Tert-butyl(4-chloro-2-{[2-methyl-5-(methylsulfonyl)phenyl]ethynyl}phenoxy)acetate is a useful research compound. Its molecular formula is C22H23ClO5S and its molecular weight is 434.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the general method as outlined in Intermediate 20, starting from (4-chloro-2-ethynyl-phenoxy)-acetic acid tert-butyl ester (Intermediate 3) and 2-iodo-1-methyl-4-(methylsulfonyl)benzene (Intermediate 17), the title compound was obtained as a colorless oil after purification by flash column chromatography (silica), eluting with cyclohexane containing increasing amounts of EtOAc.